Cas no 883542-48-1 (1-(1-aminopropan-2-yl)oxy-2-fluorobenzene)

• Product Name: 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene
• CAS No: 883542-48-1
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD06247712
• CID: 4663783
• PubChem ID: 54595766
• Update Time: 2025-05-21

1-(1-aminopropan-2-yl)oxy-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(1-aminopropan-2-yl)oxy]-2-fluorobenzene
• 2-(2-fluorophenoxy)propan-1-amine
• 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene

• MDL： MFCD06247712
• Inchi： 1S/C9H12FNO/c1-7(6-11)12-9-5-3-2-4-8(9)10/h2-5,7H,6,11H2,1H3
• InChI Key： TYIRFITUACUYQZ-UHFFFAOYSA-N
• SMILES： C(N)C(OC1=CC=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene

Introduction to 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene (CAS No. 883542-48-1) and Its Emerging Applications in Chemical Biology

1-(1-aminopropan-2-yl)oxy-2-fluorobenzene, identified by the CAS number 883542-48-1, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways. The presence of both an amine and a fluoro substituent in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The fluorine atom at the 2-position of the benzene ring is a key feature that enhances the metabolic stability and binding affinity of the compound. Fluorinated aromatic compounds are widely recognized for their ability to modulate pharmacokinetic properties, such as improving lipophilicity and reducing susceptibility to enzymatic degradation. In recent years, there has been a surge in research focusing on the role of fluorine in medicinal chemistry, with numerous studies demonstrating its potential in enhancing drug efficacy and selectivity.

The amine group in 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This functionality is particularly useful in the development of peptidomimetics and small-molecule inhibitors, where precise control over molecular architecture is essential for optimal receptor binding. The combination of these two key moieties makes this compound a compelling candidate for exploring new therapeutic strategies.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its interaction with biological targets. For instance, computational docking experiments have identified that certain analogs of this compound exhibit high binding affinity to enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents.

In vitro studies have begun to uncover the mechanistic insights into how 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene exerts its effects. Initial research indicates that this compound may interfere with key signaling cascades by competing with endogenous substrates or by modulating enzyme activity. The fluoro substituent, in particular, has been shown to enhance binding interactions by increasing hydrophobicity and reducing conformational flexibility. These findings align with broader trends in drug discovery, where fluorinated compounds are increasingly recognized for their ability to improve drug-like properties.

The pharmaceutical industry has taken notice of the potential of 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene as a lead compound for further development. Several companies have initiated programs to synthesize and evaluate its derivatives using high-throughput screening (HTS) technologies. These efforts aim to identify novel compounds with improved pharmacological profiles suitable for clinical translation. The rapid progress in this area underscores the growing interest in fluorinated arylamines as therapeutic candidates.

From a synthetic chemistry perspective, 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene offers an excellent platform for exploring new synthetic methodologies. The presence of both an amine and an ether linkage provides multiple opportunities for functionalization, allowing chemists to construct complex molecules with precision. Recent reports highlight innovative approaches for introducing fluorine atoms into aromatic rings, which could further expand the library of derivatives based on this scaffold.

The environmental impact of fluorinated compounds is also a topic of increasing interest. While these molecules offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively investigating strategies to minimize these impacts while maintaining or enhancing their therapeutic benefits. This includes exploring biodegradable analogs or designing compounds that can be efficiently metabolized by the body.

Future directions in the study of 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene may include exploring its potential as an intermediate in multi-step syntheses or as a building block for larger polymeric structures. Advances in polymer chemistry have opened up new possibilities for incorporating fluorinated units into macromolecules, which could lead to novel materials with unique properties. Additionally, nanotechnology-based delivery systems may be employed to enhance the bioavailability and targeted action of derivatives derived from this compound.

In conclusion, 1-(1-aminopropan-2-yl)oxy-2-fluorobenzene (CAS No. 883542-48-1) represents a promising entry point into the development of next-generation therapeutics. Its unique structural features and versatile reactivity make it an attractive scaffold for medicinal chemists seeking to design innovative drugs targeting diverse diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in advancing chemical biology and pharmaceutical innovation.